1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine

• IUPAC Name: 1-dibenzofuran-2-ylsulfonyl-4-(4-methoxy-2-nitrophenyl)piperazine
• InChI: InChI=1S/C23H21N3O6S/c1-31-16-6-8-20(21(14-16)26(27)28)24-10-12-25(13-11-24)33(29,30)17-7-9-23-19(15-17)18-4-2-3-5-22(18)32-23/h2-9,14-15H,10-13H2,1H3
• InChI Key: UYWORLSDVYAKQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OC5=CC=CC=C54)[N+](=O)[O-]
• Molecular Formula: C23H21N3O6S
• Molecular Weight: 467.5 g/mol

Description

1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine, also known as DBFP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBFP is a piperazine-based compound that has been synthesized using various methods and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine involves the inhibition of the activity of voltage-gated sodium channels. This inhibition leads to a decrease in the transmission of nerve impulses, which can result in a reduction in pain and seizures.
Biochemical and Physiological Effects:
1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to have several biochemical and physiological effects, including the inhibition of voltage-gated sodium channels, the reduction of pain and seizures, and the potential to induce apoptosis in cancer cells. 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine has several advantages for use in lab experiments, including its ability to inhibit the activity of voltage-gated sodium channels, its potential to induce apoptosis in cancer cells, and its ability to reduce pain and seizures. However, 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine also has limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

Future research on 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine should focus on further understanding its mechanisms of action, including its effects on neurotransmitter release and its potential to induce apoptosis in cancer cells. Additionally, research should be conducted to determine the potential side effects and toxicity of 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine. Finally, 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine should be further evaluated for its potential as a drug candidate for the treatment of pain, epilepsy, and cancer.

Scientific Research Applications

1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to have potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to have an inhibitory effect on the activity of voltage-gated sodium channels, which are involved in the transmission of nerve impulses. This property makes 1-(dibenzo[b,d]furan-2-ylsulfonyl)-4-(4-methoxy-2-nitrophenyl)piperazine a potential candidate for the development of new drugs for the treatment of pain and epilepsy.